Cas no 2228886-48-2 (3-(pentafluoroethyl)benzene-1-thiol)

• Product Name: 3-(pentafluoroethyl)benzene-1-thiol
• CAS No: 2228886-48-2
• MF: C₈H₅F₅S
• MW: 228.18231844902
• CID: 6601761
• PubChem ID: 87333505
• Update Time: 2025-11-01

3-(pentafluoroethyl)benzene-1-thiol Chemical and Physical Properties

Names and Identifiers

• 3-(pentafluoroethyl)benzene-1-thiol
• CDBDNYBHQZQMAB-UHFFFAOYSA-N
• 2228886-48-2
• EN300-1972984
• SCHEMBL2091455
• 3-(1,1,2,2,2-pentafluoroethyl)benzenethiol

• Inchi： 1S/C8H5F5S/c9-7(10,8(11,12)13)5-2-1-3-6(14)4-5/h1-4,14H
• InChI Key： CDBDNYBHQZQMAB-UHFFFAOYSA-N
• SMILES： SC1=CC=CC(=C1)C(C(F)(F)F)(F)F

Computed Properties

• Exact Mass: 228.00321214g/mol
• Monoisotopic Mass: 228.00321214g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Thiophenols

Additional information on 3-(pentafluoroethyl)benzene-1-thiol

Comprehensive Overview of 3-(pentafluoroethyl)benzene-1-thiol (CAS No. 2228886-48-2)

3-(pentafluoroethyl)benzene-1-thiol (CAS No. 2228886-48-2) is a fluorinated aromatic thiol compound that has garnered significant attention in recent years due to its unique chemical properties and potential applications in advanced materials and pharmaceuticals. The compound features a benzene ring substituted with a pentafluoroethyl group and a thiol functional group, making it a versatile building block for synthetic chemistry. Researchers and industries are increasingly interested in this molecule for its ability to modify surface properties, act as a ligand in catalysis, and serve as a precursor for more complex fluorinated structures.

One of the most searched questions related to 3-(pentafluoroethyl)benzene-1-thiol is its role in material science. The compound's fluorine-rich structure contributes to its high thermal stability and chemical resistance, making it suitable for coatings and adhesives in extreme environments. Additionally, its thiol group allows for strong binding to metal surfaces, which is critical in nanotechnology and sensor development. These attributes align with the growing demand for high-performance materials in aerospace, electronics, and renewable energy sectors.

Another trending topic tied to this compound is its potential in pharmaceutical research. Fluorinated compounds like 3-(pentafluoroethyl)benzene-1-thiol are often explored for their enhanced bioavailability and metabolic stability. While not directly a drug candidate, this molecule serves as a valuable intermediate in the synthesis of fluorinated analogs of bioactive molecules. This aligns with the broader industry shift toward fluorine-containing drugs, which account for a significant portion of newly approved medications.

From an environmental perspective, the compound's fluorinated structure raises questions about its ecological impact. Researchers are actively investigating its biodegradability and potential accumulation in ecosystems. This reflects the broader societal focus on sustainable chemistry and the need for greener alternatives in industrial processes. Companies specializing in specialty chemicals are now prioritizing the development of fluorinated compounds with reduced environmental footprints, and 3-(pentafluoroethyl)benzene-1-thiol is no exception.

In the realm of organic electronics, this compound has shown promise as a modifier for conductive polymers and semiconductors. Its ability to fine-tune electronic properties through fluorine-thiol interactions makes it a candidate for next-generation OLEDs and flexible displays. This application is particularly relevant given the surge in demand for wearable technology and foldable devices, where material performance is paramount.

Safety and handling of 3-(pentafluoroethyl)benzene-1-thiol are also frequently searched topics. While the compound is not classified as hazardous under standard regulations, proper storage conditions (e.g., inert atmosphere, low temperature) are recommended to preserve its reactivity. Laboratories working with this material often emphasize the importance of glovebox techniques and air-sensitive protocols, especially when using it in catalytic or polymerization reactions.

The synthesis of 3-(pentafluoroethyl)benzene-1-thiol typically involves multi-step routes starting from commercially available fluorinated precursors. Recent advancements in flow chemistry have improved the scalability of such processes, addressing one of the key challenges in producing fluorinated thiols at industrial scales. This innovation is particularly valuable for manufacturers aiming to meet the rising demand from sectors like microelectronics and advanced coatings.

Looking ahead, the compound's adaptability positions it as a key player in emerging technologies. Whether in bioconjugation for diagnostic tools or as a component in self-assembled monolayers (SAMs), 3-(pentafluoroethyl)benzene-1-thiol continues to inspire interdisciplinary research. Its intersection with cutting-edge fields like nanomedicine and quantum computing underscores its long-term relevance in science and industry.